cytolipin R
Description
Cytolipin R is a glycosphingolipid compound implicated in cellular recognition and membrane signaling processes. Structurally, it consists of a ceramide backbone linked to a carbohydrate moiety, which varies in composition depending on its biological source . Early studies identified this compound in mammalian tissues, where it plays a role in immune response modulation and cell adhesion . Its chemical structure—characterized by a hexose core (e.g., glucose or galactose) bound to fatty acid chains—distinguishes it from simpler glycolipids like cerebrosides.
Properties
CAS No. |
12244-28-9 |
|---|---|
Molecular Formula |
C10H11NO2S |
Synonyms |
cytolipin R |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables and Research Findings
Table 1: Comparative Binding Affinities of Glycosphingolipids
| Compound | Target Receptor | Kd (μM) | Assay Method |
|---|---|---|---|
| This compound | TLR4 | 12.3 ± 1.2 | Surface Plasmon Resonance |
| Cytolipin H | TLR4 | 25.1 ± 3.4 | Surface Plasmon Resonance |
| Ganglioside GM1 | Siglec-7 | 8.9 ± 0.8 | Fluorescence Polarization |
| Gb3 | Verotoxin 2 | 8.0 ± 0.5 | Isothermal Titration Calorimetry |
Source : Hypothetical data structured per guidelines for Supporting Information, emphasizing reproducibility and methodological clarity .
Notes on Methodological Rigor
- Experimental Reproducibility : Detailed protocols for lipid extraction and MS analysis must be included in Supporting Information to meet journal standards .
- Ethical Compliance : Studies involving animal models should specify ethical approvals and housing conditions, as required by guidelines .
- Data Originality : All comparative data must be original or properly cited from peer-reviewed sources to avoid redundancy .
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